5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 5-(azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole
• InChI: InChI=1S/C8H11N3O/c1-2-5(1)7-10-8(12-11-7)6-3-9-4-6/h5-6,9H,1-4H2
• InChI Key: NLDFDJOBRPOQHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)C3CNC3

Description

5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole (CAS: 1350988-93-0, MW: 165.19) is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted at position 3 with a cyclopropyl group and at position 5 with an azetidin-3-yl moiety. This compound is of interest due to the unique steric and electronic effects imparted by the azetidine (a 3-membered nitrogen-containing ring) and cyclopropyl substituents.

Preparation Methods

Amidoxime Cyclization Approach

The most documented and efficient method for preparing 5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole involves:

• Step 1: Synthesis of the amidoxime intermediate from the corresponding nitrile precursor bearing the cyclopropyl group at the 3-position.
• Step 2: Reaction of this amidoxime with an azetidine-containing acyl chloride or activated carboxylic acid derivative to induce cyclization and form the 1,2,4-oxadiazole ring with the azetidine substituent at the 5-position.

This method typically employs pyridine or triethylamine as a base and is conducted in solvents such as dichloromethane or dimethylformamide at ambient to mild heating temperatures (25–60 °C). Catalysts such as tetra-n-butylammonium fluoride can be added to improve reaction rates and yields.

Alternative Coupling and Cyclization Strategies

• Use of coupling reagents: Amidoximes can be reacted with carboxylic acids activated by reagents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) or dicyclohexylcarbodiimide (DCC) to form the oxadiazole ring under milder and more controlled conditions. This approach allows for better regioselectivity and higher yields.

• Cyclization from esters or anhydrides: Amidoximes may also be cyclized with methyl or ethyl esters of cyclopropyl-substituted carboxylic acids, or with corresponding anhydrides, to yield the oxadiazole ring system.

Incorporation of Azetidine Moiety

The azetidine ring, a four-membered nitrogen-containing heterocycle, is generally introduced via:

• Using azetidine-3-carboxylic acid derivatives as acylating agents in the amidoxime cyclization step, or
• Post-oxadiazole ring formation, by nucleophilic substitution or cross-coupling reactions on a suitable leaving group positioned at the 5-position of the oxadiazole ring.

Reaction Conditions and Optimization

Parameter	Typical Conditions	Notes
Solvent	Dichloromethane, Dimethylformamide, Dimethyl sulfoxide	Choice affects solubility and reaction rate
Temperature	25–60 °C	Mild heating often improves yield
Catalyst/Base	Pyridine, Triethylamine, TBAF	Enhances cyclization efficiency
Reaction Time	3–12 hours	Dependent on substrate and conditions
Purification	Column chromatography, recrystallization	Required due to side products

Optimization studies indicate that the use of coupling reagents and mild bases improves yield and purity, while harsh acidic or strongly basic conditions tend to degrade sensitive azetidine rings.

Comparative Analysis of Synthetic Routes

Method	Yield Range (%)	Reaction Complexity	Scalability	Purity	Notes
Amidoxime + Acyl Chloride	40–70	Moderate	Moderate	Moderate	Side product formation possible
Amidoxime + Activated Acid (EDC, DCC)	65–85	Moderate	High	High	Preferred for lab and scale-up
1,3-Dipolar Cycloaddition	30–60	Complex	Low	Variable	Less common for substituted oxadiazoles

The amidoxime reaction with activated carboxylic acids using coupling reagents is generally favored for synthesizing 5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole due to better yields and milder conditions.

Research Discoveries and Applications Related to Preparation

• The presence of the cyclopropyl group at the 3-position enhances the metabolic stability and lipophilicity of the molecule, which is beneficial in drug design.
• The azetidine substituent contributes to improved aqueous solubility and potential biological activity modulation.
• Synthetic routes that preserve the integrity of the azetidine ring while efficiently forming the oxadiazole core are critical for obtaining biologically relevant compounds.
• Studies have shown that modifications of the substituents on the oxadiazole ring can significantly affect antimicrobial and anticancer activities, underscoring the importance of precise synthetic control.

Summary Table of Preparation Methods for 5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole

Step	Description	Reagents	Conditions	Outcome
1	Amidoxime formation from cyclopropyl nitrile	Hydroxylamine hydrochloride, base	Aqueous/ethanol, reflux	Cyclopropyl amidoxime intermediate
2	Cyclization with azetidine-containing acyl chloride or activated acid	Azetidine-3-carboxylic acid derivatives, EDC/DCC	DCM or DMF, 25–60 °C, 3–12 h	Formation of 5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole
3	Purification	Chromatography, recrystallization	Ambient temperature	Pure target compound

Chemical Reactions Analysis

Types of Reactions

5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using hydrogenation or other reducing agents.

Substitution: The azetidine and oxadiazole rings can participate in nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other peroxides.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halogenated reagents for electrophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, aza-Michael addition with NH-heterocycles yields functionalized azetidines .

Scientific Research Applications

5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or receptors, leading to its biological effects. For example, azetidine derivatives have been shown to inhibit GABA uptake, which can affect neurotransmission .

Comparison with Similar Compounds

Structural Analogues of 1,2,4-Oxadiazoles

The following table summarizes key structural analogs, focusing on substituent variations and their implications:

Compound Name	Position 3 Substituent	Position 5 Substituent	Key Features	References
5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole	Cyclopropyl	Azetidin-3-yl	Compact N-heterocycle (azetidine) enhances rigidity; cyclopropyl stabilizes π-system.
3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine	Pyridin-3-yl	Cyclopropyl	Pyridine introduces aromaticity; potential for metal coordination.
5-(Chloromethyl)-3-cyclopropyl-1,2,4-oxadiazole	Cyclopropyl	Chloromethyl	Reactive chloromethyl group enables further functionalization.
5-Methyl-3-(4-nitrophenyl)-1,2,4-oxadiazole	4-Nitrophenyl	Methyl	Electron-withdrawing nitro group enhances electrophilicity.
5-(3-Cyclopropyl-1H-pyrazol-5-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole	4-Trifluoromethylphenyl	3-Cyclopropyl-1H-pyrazol-5-yl	Trifluoromethyl improves lipophilicity; pyrazole adds hydrogen-bonding sites.

Substituent Effects on Physicochemical Properties

• Azetidine vs. Pyridine/Aromatic Groups: The azetidine substituent in the target compound introduces a strained, non-aromatic nitrogen ring, which may reduce planarity compared to pyridine or phenyl analogs. This steric hindrance could limit π-stacking interactions but improve solubility in polar solvents .
• Cyclopropyl vs. Alkyl/Aryl Groups: The cyclopropyl group at position 3 stabilizes the oxadiazole core via hyperconjugation, enhancing thermal stability.

Biological Activity

5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its biochemical properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

• Molecular Formula : C$_8$H$_{11}$N$_3$O
• Molecular Weight : 165.19 g/mol
• CAS Number : 1350988-93-0

This compound features an oxadiazole ring, which is known for its significant biological activity, including antimicrobial and anticancer properties.

Biological Activity Overview

5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole exhibits a range of biological activities:

• Anticancer Activity :
  • The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells by disrupting microtubule dynamics. It binds to the colchicine-binding site on tubulin, preventing polymerization and leading to cell death.
  • In animal models, lower doses effectively inhibit tumor growth without significant toxicity, suggesting a favorable therapeutic window.
• Antimicrobial Activity :
  • Research indicates that derivatives of the 1,2,4-oxadiazole scaffold have shown promising antibacterial and antifungal activities against various pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) .
  • The mechanism of action may involve interference with bacterial cell wall synthesis and disruption of membrane integrity .
• Cytotoxicity :
  • Cytotoxicity studies reveal that while some derivatives exhibit significant toxicity towards cancer cell lines (e.g., L929 cells), others enhance cell viability at specific concentrations . This duality suggests potential for selective targeting of cancer cells while sparing normal cells.

The biological effects of 5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole can be attributed to several mechanisms:

• Microtubule Disruption : By binding to tubulin and inhibiting its polymerization, the compound disrupts the mitotic spindle formation necessary for cell division.
• Enzyme Interaction : It influences various metabolic pathways by interacting with enzymes such as fatty acid synthase, which plays a role in lipid metabolism.

Table 1: Summary of Biological Activities

Activity Type	Effect	Reference
Anticancer	Induces apoptosis in cancer cells
Antimicrobial	Effective against MRSA
Cytotoxicity	Variable; selective toxicity

Case Study: Anticancer Effects

In a study examining the effects of 5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole on A549 (lung cancer) and HepG2 (liver cancer) cells, researchers found that treatment led to significant reductions in cell viability at higher concentrations. The study emphasized the compound's potential as a chemotherapeutic agent due to its ability to target rapidly dividing cells while minimizing effects on normal tissues at lower doses.

Case Study: Antimicrobial Efficacy

Another study investigated the antimicrobial properties of oxadiazole derivatives against a panel of Gram-positive and Gram-negative bacteria. The results indicated that compounds with structural modifications similar to 5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole demonstrated enhanced antibacterial activity compared to standard antibiotics like ciprofloxacin .

Q & A

Basic: What are the recommended strategies for synthesizing 5-(Azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole?

Answer:
The synthesis typically involves multi-step reactions starting from azetidine and cyclopropane derivatives. A common approach includes:

• Azetidine ring formation : Cyclization of precursors like (N-Boc)azetidin-3-one via Horner–Wadsworth–Emmons reactions .
• Oxadiazole construction : Condensation of carboxylic acid derivatives with hydrazides under microwave irradiation or reflux conditions .
• Cyclopropane integration : Use of cyclopropyl carbonyl chloride in nucleophilic substitution reactions with azetidine intermediates .

Key considerations : Optimize reaction time and temperature to avoid side products. Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) is critical .

Advanced: How can regioselectivity challenges in oxadiazole ring formation be addressed?

Answer:
Regioselectivity issues arise due to competing pathways during cyclization. Mitigation strategies include:

• Pre-activation of substrates : Use of Boc-protected azetidine intermediates to direct reactivity .
• Catalytic control : Employ Lewis acids (e.g., ZnCl₂) to stabilize transition states favoring the 1,2,4-oxadiazole isomer .
• Kinetic vs. thermodynamic control : Monitor reaction progress via TLC and adjust quenching times to isolate the desired product .

Validation : Confirm regiochemistry using $^{1}\text{H}$- and $^{13}\text{C}$-NMR to detect characteristic shifts (e.g., oxadiazole C-5 at ~165 ppm in $^{13}\text{C}$) .

Basic: What physicochemical properties are critical for solubility and stability studies?

Answer:
Key properties include:

• Molecular weight : 165.19 g/mol (C$_8$H$_{11}$N$_3$O) .
• LogP : Estimated at 1.2 (predicted via ChemAxon), indicating moderate lipophilicity.
• Solubility : Poor aqueous solubility; use co-solvents (DMSO ≤5% v/v) for in vitro assays .

Stability : Store at -20°C under inert gas (N$_2$) to prevent hydrolysis of the oxadiazole ring .

Advanced: How can researchers resolve contradictions in reported biological activity data?

Answer:
Discrepancies often arise from assay variability or structural analogs. Address via:

• Standardized protocols : Use CLSI guidelines for antimicrobial assays (e.g., broth microdilution for MIC determination) .
• Structure-activity relationship (SAR) studies : Compare with analogs (e.g., 3-cyclopropyl vs. 3-methyl derivatives) to isolate substituent effects .
• Dose-response validation : Replicate findings across multiple cell lines (e.g., A549, MCF7) with IC$_{50}$ curves (Note: Excluded source referenced for illustration only).

Basic: What analytical methods are recommended for structural characterization?

Answer:

• X-ray crystallography : Resolve stereochemistry using SHELXL (e.g., P2$_1$/c space group for oxadiazole derivatives) .
• Spectroscopy :
  • $^{1}\text{H}$-NMR: Detect azetidine protons (δ 3.2–3.8 ppm) and cyclopropyl CH$_2$ (δ 0.8–1.2 ppm) .
  • IR: Confirm oxadiazole C=N stretch (~1600 cm$^{-1}$) .

Advanced: How to design in vitro assays for evaluating anticancer mechanisms?

Answer:

• Proliferation assays : Use MTT/WST-1 in cancer cells (e.g., HT29 colon cancer) with 48–72 hr exposure .
• Apoptosis markers : Quantify caspase-3/7 activation via fluorogenic substrates (e.g., Ac-DEVD-AMC) .
• Cell cycle analysis : Flow cytometry with propidium iodide staining to detect G0/G1 arrest .

Controls : Include positive controls (e.g., doxorubicin) and validate with siRNA knockdown of target pathways.

Basic: What safety precautions are required during handling?

Answer:

• Toxicity : Classified as harmful if ingested (H302); use PPE (gloves, goggles) .
• Waste disposal : Neutralize acidic/basic byproducts before disposal in designated containers .

Advanced: How to optimize pharmacokinetic properties for in vivo studies?

Answer:

• Bioavailability enhancement : Formulate with cyclodextrins or liposomal carriers .
• Metabolic stability : Assess hepatic microsome clearance (human/rodent) to identify vulnerable sites (e.g., azetidine N-dealkylation) .
• Plasma protein binding : Use equilibrium dialysis to measure unbound fraction .

Basic: What databases provide reliable structural or toxicological data?

Answer:

• PubChem : For physicochemical data (InChI Key: YJUTYBZBQLBFJO-UHFFFAOYSA-N) .
• DSSTox : EPA-curated toxicity predictions (e.g., endocrine disruption potential) .

Advanced: How to validate target engagement in enzyme inhibition studies?

Answer:

• Surface plasmon resonance (SPR) : Measure binding kinetics (k$_\text{on}$/k$_\text{off}$) for target enzymes .
• Crystallography : Co-crystallize the compound with the enzyme (e.g., COX-2) to confirm active-site interactions .
• Competitive assays : Use labeled substrates (e.g., $^3$H-ATP) to quantify inhibition potency .